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Overview of Key SRC Inhibitors

Inhibitor
Name

Primary Molecular
Targets

Development
Status

Key Indications (Approved or Under
Investigation)

Dasatinib [1]
[2]

Src, Bcr-Abl, c-Kit,
PDGFR

FDA-Approved Chronic Myelogenous Leukemia (CML),
Ph+ Acute Lymphoblastic Leukemia

(ALL) [1]

Bosutinib [1]

[2]

Src, Bcr-Abl FDA-Approved Chronic Myelogenous Leukemia (CML)

[1]

Saracatinib
[3]

Src, Abl Investigational Under investigation for repurposing in

diseases like lung cancer [3]

Ponatinib [2] Src, Bcr-Abl (including

T315I mutant)

FDA-Approved Leukemia (specific types not listed in

sources) [2]

Tirbanibulin
[2]

Src, Microtubule

Polymerization

FDA-Approved Topical treatment of actinic keratosis [2]
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The following diagram illustrates the position of SRC kinase in cellular signaling and a general workflow for

evaluating its inhibitors, which can provide context for understanding how FIIN-2 might be compared.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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